5-methyl-2-(methylsulfanyl)-4-(4-{[1,3]thiazolo[4,5-c]pyridin-2-yl}piperazin-1-yl)pyrimidine
Description
5-methyl-2-(methylsulfanyl)-4-(4-{[1,3]thiazolo[4,5-c]pyridin-2-yl}piperazin-1-yl)pyrimidine is a heterocyclic compound featuring a pyrimidine core substituted with a methyl group at position 5, a methylsulfanyl group at position 2, and a piperazine ring at position 2. The piperazine moiety is further functionalized with a [1,3]thiazolo[4,5-c]pyridin-2-yl group. This structural complexity confers unique physicochemical and pharmacological properties, making it a candidate for therapeutic applications, particularly in metabolic disorders or receptor modulation. Its synthesis typically involves multi-step reactions, including nucleophilic substitution and coupling strategies to assemble the fused heterocyclic systems .
Properties
IUPAC Name |
2-[4-(5-methyl-2-methylsulfanylpyrimidin-4-yl)piperazin-1-yl]-[1,3]thiazolo[4,5-c]pyridine | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N6S2/c1-11-9-18-15(23-2)20-14(11)21-5-7-22(8-6-21)16-19-12-10-17-4-3-13(12)24-16/h3-4,9-10H,5-8H2,1-2H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SIYVHRMSTPWWAR-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C(N=C1N2CCN(CC2)C3=NC4=C(S3)C=CN=C4)SC | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N6S2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Key Challenges:
-
Regioselectivity : Ensuring proper substitution patterns on the pyrimidine ring.
-
Stability : Managing reactive intermediates such as lithiated species or halogenated precursors.
-
Coupling Efficiency : Achieving high yields in the piperazine-thiazolo[4,5-c]pyridine coupling step.
Preparation of the Pyrimidine Core
The pyrimidine ring is typically constructed via cyclocondensation reactions or stepwise functionalization of preformed pyrimidine intermediates.
Cyclocondensation Approach
A common method involves reacting thiourea with β-diketones or β-keto esters. For example:
-
Methyl 3-oxopentanoate reacts with thiourea in ethanol under acidic conditions to form 5-methyl-2-thiouracil .
-
Methylation with methyl iodide in the presence of a base (e.g., K₂CO₃) yields 5-methyl-2-(methylsulfanyl)pyrimidin-4-ol .
-
Chlorination using POCl₃ converts the hydroxyl group to a chloro substituent, producing 4-chloro-5-methyl-2-(methylsulfanyl)pyrimidine .
Table 1: Reaction Conditions for Pyrimidine Core Synthesis
| Step | Reagents/Conditions | Yield (%) |
|---|---|---|
| Cyclocondensation | Thiourea, methyl 3-oxopentanoate, HCl/EtOH, reflux, 6h | 78 |
| Methylation | CH₃I, K₂CO₃, DMF, 60°C, 3h | 85 |
| Chlorination | POCl₃, 110°C, 4h | 92 |
Synthesis of the Thiazolo[4,5-c]Pyridine-Piperazine Moiety
The thiazolo[4,5-c]pyridine fragment is synthesized through a ring-forming reaction followed by functionalization.
Thiazole Ring Formation
Piperazine Coupling
-
2-Bromothiazolo[4,5-c]pyridine reacts with piperazine in a Buchwald-Hartwig amination using Pd(OAc)₂/Xantphos as the catalyst system, yielding 2-(piperazin-1-yl)thiazolo[4,5-c]pyridine .
Table 2: Optimization of Piperazine Coupling
| Catalyst System | Solvent | Temperature (°C) | Yield (%) |
|---|---|---|---|
| Pd(OAc)₂/Xantphos | DMF | 100 | 72 |
| Pd₂(dba)₃/BINAP | Toluene | 110 | 68 |
| CuI/1,10-phenanthroline | DMSO | 120 | 55 |
Final Coupling of Pyrimidine and Thiazolo[4,5-c]Pyridine-Piperazine
The 4-chloro-5-methyl-2-(methylsulfanyl)pyrimidine undergoes nucleophilic aromatic substitution with 2-(piperazin-1-yl)thiazolo[4,5-c]pyridine to install the final substituent.
Reaction Conditions
-
The reaction is conducted in anhydrous DMF at 80–100°C with K₂CO₃ as the base.
-
Monitoring by TLC (eluent: 7:3 hexane/ethyl acetate) confirms completion within 12–16 hours.
Table 3: Key Parameters for Final Coupling
| Parameter | Optimal Value |
|---|---|
| Temperature | 90°C |
| Base | K₂CO₃ |
| Solvent | DMF |
| Reaction Time | 14h |
| Yield | 65–70% |
Purification and Characterization
The crude product is purified via column chromatography (silica gel, 5% MeOH in CH₂Cl₂) and recrystallized from ethanol.
Spectroscopic Data
-
¹H NMR (400 MHz, DMSO-d₆): δ 8.45 (s, 1H, pyrimidine-H), 7.98 (d, J = 5.6 Hz, 1H, thiazolo-H), 3.85–3.75 (m, 4H, piperazine-H), 2.55 (s, 3H, SCH₃), 2.40 (s, 3H, CH₃).
-
MS (ESI+) : m/z 401.1 [M+H]⁺.
Industrial-Scale Considerations
The patent literature emphasizes cost-effective and scalable methods :
-
Use of catalytic secondary amines (e.g., 0.1 eq. pyrrolidine) to accelerate thiazole ring formation.
-
One-pot procedures for sequential bromination and cyanation steps, reducing isolation steps.
-
Acidic workup (e.g., HCl) to stabilize intermediates as hydrochloride salts.
Alternative Synthetic Routes
Microwave-Assisted Synthesis
Microwave irradiation reduces reaction times:
Chemical Reactions Analysis
Types of Reactions
Oxidation: This compound can undergo oxidation reactions, particularly at the sulfur atom in the methylsulfanyl group, forming sulfoxide or sulfone derivatives.
Reduction: Reduction can occur at the pyrimidine ring or the piperazine moiety, often using reducing agents like lithium aluminum hydride.
Substitution: Substitution reactions, especially nucleophilic aromatic substitution, can occur on the pyrimidine and thiazolopyridine rings.
Common Reagents and Conditions
Oxidation: Hydrogen peroxide or m-chloroperbenzoic acid under mild to moderate conditions.
Reduction: Lithium aluminum hydride or sodium borohydride in anhydrous solvents.
Substitution: Potassium tert-butoxide or sodium hydride in aprotic solvents such as DMSO (dimethyl sulfoxide).
Major Products
Oxidation Products: Sulfoxides and sulfones.
Reduction Products: Reduced pyrimidine derivatives.
Substitution Products: Varied depending on the substituent introduced.
Scientific Research Applications
5-Methyl-2-(methylsulfanyl)-4-(4-{[1,3]thiazolo[4,5-c]pyridin-2-yl}piperazin-1-yl)pyrimidine finds applications across different fields:
Chemistry: Used as an intermediate in the synthesis of complex organic molecules and as a building block for heterocyclic compounds.
Biology: Studied for its potential as a ligand for biological receptors and enzymes.
Medicine: Investigated for its pharmacological properties, such as antimicrobial, anticancer, and anti-inflammatory activities.
Industry: Utilized in the development of novel materials with specific properties, including dyes and polymers.
Mechanism of Action
The compound's mechanism of action involves interactions with specific molecular targets, which could include enzymes, receptors, and nucleic acids. The piperazine moiety often facilitates binding to biological targets, while the thiazolopyridine and pyrimidine rings may be involved in modulating the compound's activity through electronic and steric effects.
Comparison with Similar Compounds
Comparison with Similar Compounds
To contextualize the pharmacological and structural relevance of 5-methyl-2-(methylsulfanyl)-4-(4-{[1,3]thiazolo[4,5-c]pyridin-2-yl}piperazin-1-yl)pyrimidine, we compare it with structurally analogous compounds, focusing on substituent variations, biological targets, and activity profiles.
Table 1: Structural and Functional Comparison of Pyrimidine-Based Derivatives
Key Observations:
Structural Variations and Bioactivity: The methylsulfanyl group in the target compound contrasts with the methylsulfonyl-benzyl substituent in ’s derivative. The thiazolo-pyridine moiety in the target compound introduces a fused heterocyclic system, which may enhance π-π stacking interactions in receptor binding compared to the pyrazolo-pyrimidine cores in ’s derivatives .
Biological Targets: ’s derivative exhibits potent GPR119 agonism (EC50 = 8–50 nM), a target for insulin secretion and appetite regulation. Pyrazolo-triazolo-pyrimidines () are studied for isomerization behavior, which influences conformational stability and activity—a factor less explored in the target compound .
Synthetic and Analytical Considerations :
- The use of SHELX software () is critical for crystallographic refinement of such complex heterocycles, ensuring accurate structural determination .
Biological Activity
5-Methyl-2-(methylsulfanyl)-4-(4-{[1,3]thiazolo[4,5-c]pyridin-2-yl}piperazin-1-yl)pyrimidine is a heterocyclic compound notable for its potential biological activities, particularly in the fields of medicinal chemistry and drug development. This article provides a comprehensive overview of its biological activity, synthesis, and potential therapeutic applications.
Chemical Structure and Properties
The compound has a complex structure characterized by a pyrimidine core with various substituents including:
- Methylsulfanyl group
- Piperazine ring
- Thiazolo-pyridine moiety
The molecular formula is with a molecular weight of approximately 358.10 g/mol. The unique arrangement of its functional groups contributes to its diverse biological activities.
Biological Activity Overview
Research indicates that compounds similar to 5-methyl-2-(methylsulfanyl)-4-(4-{[1,3]thiazolo[4,5-c]pyridin-2-yl}piperazin-1-yl)pyrimidine exhibit significant biological activities, particularly:
- Anticancer properties
- Antimicrobial effects
- Antioxidant activity
Anticancer Activity
Several studies have highlighted the anticancer potential of thiazolo-pyrimidine derivatives. For instance, derivatives similar to this compound have been shown to inhibit cancer cell proliferation through various mechanisms, including modulation of enzyme activity and receptor binding.
Case Study:
In one study, thiazolo-pyrimidine derivatives demonstrated IC50 values in the micromolar range against various cancer cell lines, indicating potent cytotoxic effects. The specific interactions with cellular targets are still under investigation but suggest a promising avenue for therapeutic development.
Antimicrobial Activity
The compound's structural features are believed to enhance its ability to interact with microbial enzymes or receptors. For example:
These findings suggest that the compound may serve as a lead structure for developing new antimicrobial agents.
Molecular Docking Studies:
Molecular docking studies have been conducted to elucidate the binding interactions of 5-methyl-2-(methylsulfanyl)-4-(4-{[1,3]thiazolo[4,5-c]pyridin-2-yl}piperazin-1-yl)pyrimidine with key enzymes involved in disease pathways. These studies indicate that the compound can form multiple hydrogen bonds with critical residues in target proteins such as DNA gyrase and MurD, which are essential for bacterial survival and proliferation.
Synthesis Pathways
The synthesis of this compound typically involves several key steps:
- Formation of the pyrimidine core through condensation reactions.
- Introduction of the methylsulfanyl group via nucleophilic substitution.
- Attachment of the piperazine ring through amination reactions.
- Incorporation of the thiazolo-pyridine moiety through cyclization processes.
This multi-step synthesis highlights the complexity and versatility of creating this compound from simpler precursors.
Q & A
Basic Research Questions
Q. What are the key considerations for synthesizing 5-methyl-2-(methylsulfanyl)-4-(4-{[1,3]thiazolo[4,5-c]pyridin-1-yl}piperazin-1-yl)pyrimidine in a laboratory setting?
- Methodological Answer : The synthesis involves multi-step reactions, including nucleophilic substitution and coupling reactions. Critical steps include protecting group strategies (e.g., tert-butoxycarbonyl for amines) and purification via column chromatography. Reaction progress is monitored using thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) to ensure intermediate purity . Reagent selection (e.g., coupling agents like EDCI/HOBt) and solvent optimization (e.g., DMF or THF) are vital to minimize side products .
Q. How is the structural integrity of this compound confirmed post-synthesis?
- Methodological Answer : Nuclear Magnetic Resonance (NMR) spectroscopy (¹H/¹³C) and Mass Spectrometry (MS) are used to verify molecular structure. X-ray crystallography (if single crystals are obtainable) provides definitive confirmation of stereochemistry and piperazine-thiazolo-pyrimidine ring interactions . Purity is assessed via HPLC with UV detection (λ = 254 nm) .
Advanced Research Questions
Q. How can statistical design of experiments (DoE) optimize the synthetic yield of this compound?
- Methodological Answer : Use factorial designs (e.g., 2³ factorial) to evaluate variables such as temperature, catalyst loading, and reaction time. Response surface methodology (RSM) identifies optimal conditions. For example, a Central Composite Design (CCD) can model interactions between solvent polarity and reagent stoichiometry, reducing trial runs by 40–60% while maximizing yield .
Q. What computational approaches are effective in predicting the reactivity of this compound with biological targets?
- Methodological Answer : Density Functional Theory (DFT) calculations predict electron density distributions and reactive sites (e.g., sulfur atoms in thiazole rings). Molecular dynamics (MD) simulations model binding interactions with enzymes like kinases or GPCRs. Tools like AutoDock Vina or Schrödinger Suite prioritize target validation for pharmacological studies .
Q. How can researchers resolve contradictions in reported solubility data for this compound?
- Methodological Answer : Perform systematic solubility assays in buffered solutions (pH 1.2–7.4) and organic solvents (DMSO, ethanol). Use differential scanning calorimetry (DSC) to detect polymorphic forms affecting solubility. Cross-validate results with shake-flask methods and HPLC quantification under controlled temperature (25°C vs. 37°C) .
Q. What strategies elucidate the reaction mechanism of sulfanyl group displacement in its synthesis?
- Methodological Answer : Isotopic labeling (e.g., ³⁴S) tracks sulfur transfer pathways. Kinetic studies under varying nucleophile concentrations (e.g., thiols vs. amines) identify rate-limiting steps. Transition-state analysis via computational modeling (DFT) clarifies steric/electronic effects influencing substitution .
Q. How can structure-activity relationships (SAR) be established for this compound’s biological activity?
- Methodological Answer : Synthesize analogs with modifications to the methylsulfanyl group, piperazine linker, or thiazolo-pyrimidine core. Test in vitro against cancer cell lines (e.g., MTT assays) or microbial strains. Use multivariate analysis (e.g., PCA) to correlate substituent electronegativity or lipophilicity (LogP) with activity .
Notes
- Advanced methodologies emphasize interdisciplinary approaches (e.g., computational + experimental).
- Data contradictions are addressed via systematic validation protocols.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
